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Ritiometan Ritiometan Ritiometan is an antibacterial agent used in an aerosol preparation for the treatment of infections of the nose and throat.
Ritiometan is a carbonyl compound.
Ritiometan is a nasal spray which is marketed by the name Nécyrane in France. It is indicated for use in viral rhinitis/ the common cold.
Brand Name: Vulcanchem
CAS No.: 34914-39-1
VCID: VC0052977
InChI: InChI=1S/C7H10O6S3/c8-4(9)1-14-7(15-2-5(10)11)16-3-6(12)13/h7H,1-3H2,(H,8,9)(H,10,11)(H,12,13)
SMILES: C(C(=O)O)SC(SCC(=O)O)SCC(=O)O
Molecular Formula: C7H10O6S3
Molecular Weight: 286.4 g/mol

Ritiometan

CAS No.: 34914-39-1

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VCID: VC0052977

Molecular Formula: C7H10O6S3

Molecular Weight: 286.4 g/mol

Ritiometan - 34914-39-1

CAS No. 34914-39-1
Product Name Ritiometan
Molecular Formula C7H10O6S3
Molecular Weight 286.4 g/mol
IUPAC Name 2-[bis(carboxymethylsulfanyl)methylsulfanyl]acetic acid
Standard InChI InChI=1S/C7H10O6S3/c8-4(9)1-14-7(15-2-5(10)11)16-3-6(12)13/h7H,1-3H2,(H,8,9)(H,10,11)(H,12,13)
Standard InChIKey ZBNBQISDCFIEQC-UHFFFAOYSA-N
SMILES C(C(=O)O)SC(SCC(=O)O)SCC(=O)O
Canonical SMILES C(C(=O)O)SC(SCC(=O)O)SCC(=O)O
Description Ritiometan is an antibacterial agent used in an aerosol preparation for the treatment of infections of the nose and throat.
Ritiometan is a carbonyl compound.
Ritiometan is a nasal spray which is marketed by the name Nécyrane in France. It is indicated for use in viral rhinitis/ the common cold.
Solubility 0.04 M
Synonyms 2,2’,2’’-[Methylidynetris(thio)]tris-acetic Acid; S,S’,S’’-Methenyltris[mercapto-acetic Acid
PubChem Compound 65787
Last Modified Nov 11 2021
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